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Compound of Interest

Compound Name: 2-Methyl-3-phenylbenzofuran

Cat. No.: B15210741 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific antimicrobial studies on 2-
Methyl-3-phenylbenzofuran. The following information is based on the biological activities of

a closely related derivative, 6-methoxy-2-methyl-3-phenylbenzofuran-5-ol, isolated from the

heartwood of Dalbergia odorifera, and general protocols for antimicrobial screening of

benzofuran compounds.

Introduction
Benzofurans are a class of heterocyclic compounds that have garnered significant interest in

medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anti-

inflammatory, and anticancer properties. While direct antimicrobial data for 2-Methyl-3-
phenylbenzofuran is not publicly available, studies on structurally similar compounds suggest

potential bioactivity. This document focuses on the known biological properties of a key

derivative, 6-methoxy-2-methyl-3-phenylbenzofuran-5-ol, and provides generalized protocols

for evaluating the antimicrobial efficacy of such compounds.
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A derivative of the target compound, 6-methoxy-2-methyl-3-phenylbenzofuran-5-ol, has been

isolated from Dalbergia odorifera, a plant known for its medicinal properties.[1][2] While specific

antimicrobial data for this compound is not available, it has been shown to exhibit protective

effects against glutamate-induced oxidative injury in HT22 cells and to modulate anti-

inflammatory activity by upregulating heme oxygenase (HO)-1 in BV2 microglia.[2] The crude

extracts of Dalbergia odorifera have demonstrated antibacterial and anti-inflammatory activities,

suggesting that its constituent benzofurans may contribute to these effects.[1][2]

Quantitative Data
Due to the lack of specific studies on the antimicrobial activity of 2-Methyl-3-
phenylbenzofuran and its closely related derivatives, quantitative data such as Minimum

Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) cannot be

provided at this time. The following tables are presented as templates for researchers to

populate with their own experimental data.

Table 1: Antibacterial Activity of 2-Methyl-3-phenylbenzofuran Derivatives (Template)

Bacterial Strain MIC (µg/mL) MBC (µg/mL)
Zone of Inhibition
(mm)

Staphylococcus

aureus

Escherichia coli

Pseudomonas

aeruginosa

Bacillus subtilis

Table 2: Antifungal Activity of 2-Methyl-3-phenylbenzofuran Derivatives (Template)
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Fungal Strain MIC (µg/mL) MFC (µg/mL)
Zone of Inhibition
(mm)

Candida albicans

Aspergillus niger

Experimental Protocols
The following are generalized protocols for the synthesis and antimicrobial screening of

benzofuran derivatives, based on methodologies reported for similar compounds.

General Synthesis of 2-Methyl-3-phenylbenzofuran
Derivatives
A common method for the synthesis of 2,3-disubstituted benzofurans involves the acid-

catalyzed reaction of a phenol with a suitable ketone followed by cyclization. For 2-Methyl-3-
phenylbenzofuran, this could involve the reaction of a substituted phenol with propiophenone

in the presence of an acid catalyst.

Workflow for Synthesis:

Substituted Phenol

Reaction & CyclizationPropiophenone

Acid Catalyst

Purification (e.g., Chromatography) 2-Methyl-3-phenylbenzofuran Derivative

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Methyl-3-phenylbenzofuran derivatives.

Protocol for Antimicrobial Susceptibility Testing
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The following protocol outlines the broth microdilution method for determining the Minimum

Inhibitory Concentration (MIC) of a test compound.

Materials:

Test compound (e.g., 2-Methyl-3-phenylbenzofuran derivative) dissolved in a suitable

solvent (e.g., DMSO).

Bacterial or fungal strains.

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

96-well microtiter plates.

Positive control (standard antibiotic/antifungal).

Negative control (broth and solvent).

Procedure:

Preparation of Inoculum: Culture the microbial strain overnight and adjust the turbidity to a

0.5 McFarland standard.

Serial Dilution: Prepare a two-fold serial dilution of the test compound in the broth medium in

the 96-well plate.

Inoculation: Add the prepared microbial inoculum to each well.

Controls: Include wells for positive and negative controls.

Incubation: Incubate the plates at the appropriate temperature and duration for the specific

microorganism.

Determination of MIC: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism.

Workflow for MIC Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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